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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of fosamprenavir and its
active metabolite, amprenavir, in in-vitro cell culture experiments. This document outlines the
mechanism of action, provides quantitative data on antiviral activity and cytotoxicity, and offers
detailed protocols for experimental procedures.

Introduction

Fosamprenavir (FPV) is a prodrug of the human immunodeficiency virus (HIV) protease
inhibitor, amprenavir (APV).[1] In vivo, fosamprenavir is rapidly hydrolyzed by cellular
phosphatases in the gut epithelium to form amprenavir.[2][3] Amprenavir is the active moiety
that potently inhibits HIV-1 protease, an enzyme critical for the viral life cycle.[4][5] By binding
to the active site of the protease, amprenavir prevents the cleavage of viral Gag and Gag-Pol
polyprotein precursors.[2][3] This disruption in processing results in the formation of immature,
non-infectious viral particles, thereby inhibiting viral replication.[5]
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For in-vitro studies, it is important to note that fosamprenavir itself exhibits little to no direct
antiviral activity.[4][6][7] The conversion to amprenavir, which is efficient in the gut, can be
variable and cell-type dependent in culture. Therefore, for reproducible and direct assessment
of antiviral efficacy in cell culture, it is highly recommended to use the active form, amprenavir.

Mechanism of Action: HIV Protease Inhibition

The primary mechanism involves the conversion of the fosamprenavir prodrug to its active
form, amprenavir, which then targets and inhibits the HIV-1 protease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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